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Compound of Interest

Compound Name: L-Glucono-1,5-lactone

Cat. No.: B118746

When handling L-Glucono-1,5-lactone in a laboratory setting, ensuring personal safety is
paramount. This guide provides essential information on the appropriate Personal Protective
Equipment (PPE), safe handling procedures, and disposal plans to minimize risks and maintain
a secure research environment. Adherence to these guidelines is crucial for drug development
professionals and researchers working with this compound.

Immediate Safety and Handling Protocols

L-Glucono-1,5-lactone, a white, odorless crystalline powder, is generally not classified as a
hazardous substance.[1][2] However, it can cause skin and eye irritation upon contact and may
lead to respiratory irritation if inhaled as dust.[3] Therefore, implementing proper handling and
safety measures is a critical aspect of laboratory practice.

Engineering Controls: It is recommended to handle L-Glucono-1,5-lactone in a well-ventilated
area to minimize dust generation and accumulation.[4] If user operations generate dust, fume,
or mist, use ventilation to keep exposure to airborne contaminants below the exposure limit.[5]

General Hygiene Practices: Always wash hands thoroughly with soap and water after handling
the compound.[6] Avoid eating, drinking, or smoking in areas where the chemical is handled.[6]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is dependent on the specific laboratory conditions and the
potential for exposure. The following table summarizes the recommended PPE for handling L-
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Glucono-1,5-lactone.

Protection Type

Equipment

Standard/Specificati
on

Conditions for Use

Eye/Face Protection

Safety glasses with

side-shields or

goggles

EN 166 (EU) or
NIOSH (US) approved

Recommended for all
handling procedures
to prevent eye
contact.[4][7][8]

Skin Protection

Protective gloves
(e.g., disposable
polythene, light weight
rubber)

Recommended for all
handling to prevent
skin contact.[4][6]

Lab coat or overalls

Wear appropriate
protective clothing to

avoid skin contact.[4]

[7]

Respiratory Protection

Dust mask or
particulate respirator
(e.g., P1 or P2 filter)

AS/NZS 1715 & 1716,
EN 143

Required in case of
inadequate ventilation
or when there is a risk
of inhaling dust.[1][2]

Experimental Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate PPE when

working with L-Glucono-1,5-lactone.
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Is the area
well-ventilated?

Handle in a fume hood or
use local exhaust ventilation

Is there a risk of
dust generation?
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Caption: PPE Selection Workflow for L-Glucono-1,5-lactone.
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Spillage and Disposal Plan

In the event of a spill, it is important to avoid generating dust.[6]

Minor Spills:

Remove all sources of ignition.[6]

Clean up spills immediately.[6]

Use dry clean-up procedures and avoid generating dust.[6]

Place the spilled material into a suitable, labeled container for waste disposal.[6]
Major Spills:

o Clear the area of personnel and move upwind.[6]

» Control personal contact by using protective equipment and a dust respirator.[6]
o Prevent spillage from entering drains, sewers, or water courses.[6]

Disposal: All waste must be handled in accordance with local, state, and federal regulations.[6]
Where possible, recycling is preferred to disposal or incineration.[9] The material can be
disposed of by removal to a licensed chemical destruction plant or by controlled incineration
with flue gas scrubbing.[8] Empty containers should be taken to an approved waste handling
site for recycling or disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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I-glucono-1-5-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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